Cas no 2090279-01-7 (1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one)

1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fluoromethyl group at the 4-position of the piperidine ring, enhancing metabolic stability and bioavailability. The methylaminoethyl ketone moiety offers versatility for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound's unique fluorination pattern may improve binding affinity in target interactions, while the rigid piperidine scaffold contributes to conformational stability. Its balanced lipophilicity and polarity suggest favorable pharmacokinetic properties. This molecule is of interest for the development of bioactive compounds, particularly in CNS-targeted therapies or enzyme inhibition studies.
1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one structure
2090279-01-7 structure
Product Name:1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
CAS No:2090279-01-7
MF:C10H19FN2O
MW:202.269066095352
CID:5722623
PubChem ID:121203169
Update Time:2025-06-03

1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(fluoromethyl)-4-methylpiperidin-1-yl]-2-(methylamino)ethanone
    • AKOS026711404
    • F1907-7039
    • starbld0019934
    • 2090279-01-7
    • 1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
    • Ethanone, 1-[4-(fluoromethyl)-4-methyl-1-piperidinyl]-2-(methylamino)-
    • 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
    • Inchi: 1S/C10H19FN2O/c1-10(8-11)3-5-13(6-4-10)9(14)7-12-2/h12H,3-8H2,1-2H3
    • InChI Key: MSVDEWIYALHMCW-UHFFFAOYSA-N
    • SMILES: FCC1(C)CCN(C(CNC)=O)CC1

Computed Properties

  • Exact Mass: 202.14814140g/mol
  • Monoisotopic Mass: 202.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.016±0.06 g/cm3(Predicted)
  • Boiling Point: 304.7±17.0 °C(Predicted)
  • pka: 8.89±0.10(Predicted)

1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F128716-100mg
1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7
100mg
$ 95.00 2022-06-02
TRC
F128716-500mg
1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7
500mg
$ 365.00 2022-06-02
TRC
F128716-1g
1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7
1g
$ 570.00 2022-06-02
Life Chemicals
F1907-7039-0.25g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7039-0.5g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7039-1g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7039-2.5g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7039-5g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7039-10g
1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one
2090279-01-7 95%+
10g
$3034.0 2023-09-07

Additional information on 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2090279-01-7)

1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2090279-01-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluoromethyl substituent and a methylamino group, has garnered attention due to its structural complexity and potential biological activity. The presence of a piperidine ring further enhances its pharmacological relevance, making it a candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a central carbon atom in the piperidine ring, which is substituted with a fluoromethyl group at the 4-position and a methylamino group at the 2-position. This arrangement suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The fluoromethyl moiety is known for its ability to enhance metabolic stability and binding affinity, while the methylamino group can contribute to solubility and bioavailability. These features make the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluoromethyl group may interact with hydrophobic pockets of target proteins, while the methylamino group could form hydrogen bonds with polar residues. Such interactions are crucial for modulating enzyme activity and receptor function, which are key steps in developing effective pharmaceuticals.

In the realm of drug discovery, 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one has been explored as a potential lead compound for treating various diseases. For instance, preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. The structural motifs present in this compound are reminiscent of known bioactive molecules, which bodes well for its further development into a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the piperidine core efficiently. The introduction of the fluoromethyl and methylamino groups demands precise control over reaction conditions to avoid unwanted side products. These synthetic challenges underscore the importance of expertise in medicinal chemistry for successful production.

From a regulatory perspective, compounds like 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies are essential to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity assessments help determine the compound's safety profile for human use. These studies are critical for advancing the compound from laboratory research to market-ready pharmaceuticals.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as kinases and G protein-coupled receptors (GPCRs). These simulations provide valuable insights into binding affinities and potential side effects, guiding experimental design and optimizing lead optimization strategies. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the drug discovery process.

Recent publications highlight the growing interest in fluorinated compounds due to their enhanced pharmacological properties. The fluoromethyl group in particular has been shown to improve bioavailability and metabolic stability in several drug candidates. For example, fluorinated analogs of existing drugs have demonstrated improved efficacy in clinical trials. This trend underscores the importance of exploring fluorinated derivatives like 1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one as potential therapeutic agents.

The future direction of research on this compound includes further exploration of its biological activities through high-throughput screening (HTS) assays. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. Additionally, structure-activity relationship (SAR) studies will be crucial for understanding how modifications to the molecule affect its biological activity. These studies will provide a solid foundation for designing next-generation derivatives with improved properties.

In conclusion,1-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2090279-01-7) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer potential advantages in drug design, particularly through interactions involving the fluoromethyl and methylamino groups. With ongoing research focusing on its synthesis, biological evaluation, and computational modeling,this compound holds promise as a valuable tool for developing novel therapeutics aimed at treating various diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent